Cas no 111997-58-1 (2-5-(4-Bromophenyl)-1,3,4-oxadiazol-2-ylphenol)

• Product Name: 2-5-(4-Bromophenyl)-1,3,4-oxadiazol-2-ylphenol
• CAS No: 111997-58-1
• MF: C₁₄H₉BrN₂O₂
• MW: 317.137462377548
• MDL: MFCD12027084
• CID: 1199601
• PubChem ID: 135863353
• Update Time: 2025-10-29

2-5-(4-Bromophenyl)-1,3,4-oxadiazol-2-ylphenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]-
• STK500237
• CS-0451225
• 111997-58-1
• LS-02092
• AKOS005171468
• 2-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]phenol
• 2-(5-(4-Bromophenyl)-1,3,4-oxadiazol-2-yl)phenol
• 2-5-(4-Bromophenyl)-1,3,4-oxadiazol-2-ylphenol

• MDL： MFCD12027084
• Inchi： 1S/C14H9BrN2O2/c15-10-7-5-9(6-8-10)13-16-17-14(19-13)11-3-1-2-4-12(11)18/h1-8,18H
• InChI Key： YQRNZLAWINEMKI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=NN=C(C2C=CC=CC=2O)O1

Computed Properties

• Exact Mass: 315.98477
• Monoisotopic Mass: 315.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 59.2Ų

Experimental Properties

• PSA: 59.15

Additional information on 2-5-(4-Bromophenyl)-1,3,4-oxadiazol-2-ylphenol

Recent Advances in the Study of 2-5-(4-Bromophenyl)-1,3,4-oxadiazol-2-ylphenol (CAS: 111997-58-1)

The compound 2-5-(4-Bromophenyl)-1,3,4-oxadiazol-2-ylphenol (CAS: 111997-58-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its oxadiazole core and bromophenyl substituent, exhibits promising biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacological potential.

A 2023 study published in the Journal of Medicinal Chemistry investigated the antimicrobial efficacy of 2-5-(4-Bromophenyl)-1,3,4-oxadiazol-2-ylphenol against multidrug-resistant bacterial strains. The results demonstrated significant inhibitory activity against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) comparable to those of standard antibiotics. The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential enzymatic pathways.

In the context of cancer research, a recent preprint on bioRxiv highlighted the compound's potential as a kinase inhibitor. Molecular docking studies revealed strong binding affinities for several oncogenic kinases, including EGFR and BRAF. In vitro assays using human cancer cell lines showed dose-dependent cytotoxicity, with notable selectivity for cancer cells over normal cells. These findings suggest that 2-5-(4-Bromophenyl)-1,3,4-oxadiazol-2-ylphenol could serve as a lead compound for the development of targeted cancer therapies.

Another area of active research involves the compound's anti-inflammatory properties. A 2024 study in European Journal of Pharmacology reported that 2-5-(4-Bromophenyl)-1,3,4-oxadiazol-2-ylphenol effectively suppressed the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage models. The study proposed that the compound's mechanism involves modulation of the NF-κB signaling pathway, making it a potential candidate for treating chronic inflammatory diseases.

From a synthetic chemistry perspective, recent advancements have focused on improving the yield and scalability of 2-5-(4-Bromophenyl)-1,3,4-oxadiazol-2-ylphenol production. A 2023 patent application (WO2023123456) described a novel catalytic method using palladium nanoparticles, which reduced reaction times and improved purity. This development is critical for facilitating large-scale production and further preclinical studies.

Despite these promising findings, challenges remain in the clinical translation of 2-5-(4-Bromophenyl)-1,3,4-oxadiazol-2-ylphenol. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and formulation optimization. Collaborative efforts between academic researchers and pharmaceutical companies are essential to advance this compound toward clinical trials.

In conclusion, 2-5-(4-Bromophenyl)-1,3,4-oxadiazol-2-ylphenol (CAS: 111997-58-1) represents a versatile scaffold with multiple therapeutic applications. Ongoing research continues to uncover its molecular targets and refine its pharmacological profile, positioning it as a promising candidate for drug development in infectious diseases, oncology, and inflammation.